5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol
Cat. No. B8551028
M. Wt: 292.80 g/mol
InChI Key: DXYQOUIUEIVIQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04377578
Procedure details
To a stirred and refluxing (water-separator) mixture of 30 parts of 3-[(2-amino-4-chlorophenyl)amino]-1-propanol and 0.1 parts of 4-methylbenzenesulfonic acid in 405 parts of methylbenzene is added dropwise a solution of 34 parts of cyclohexanecarboxaldehyde in 45 parts of methylbenzene. Upon completion, stirring is continued for one hour at reflux temperature and with water-separator. The methylbenzene is removed by evaporation in vacuo and the residue is triturated in 2,2'-oxybispropane. The product is filtered off and dried, yielding 5-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol; mp. 95° C.
[Compound]
Name
34
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
30
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[NH:9][CH2:10][CH2:11][CH2:12][OH:13].[CH3:14][C:15]1[CH:20]=[CH:19][C:18](S(O)(=O)=O)=[CH:17][CH:16]=1.C1(C=O)CCCCC1>O.CC1C=CC=CC=1>[Cl:8][C:6]1[CH:5]=[CH:4][C:3]2[N:9]([CH2:10][CH2:11][CH2:12][OH:13])[C:14]([CH:15]3[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16]3)=[N:1][C:2]=2[CH:7]=1
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Inputs
Step One
[Compound]
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Name
|
34
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C1(CCCCC1)C=O
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
CC1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O
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Step Three
[Compound]
|
Name
|
30
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C=CC(=C1)Cl)NCCCO
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
CC1=CC=C(C=C1)S(=O)(=O)O
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
CC1=CC=CC=C1
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
To a stirred
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|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
refluxing
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
Upon completion, stirring
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux temperature
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The methylbenzene is removed by evaporation in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue is triturated in 2,2'-oxybispropane
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The product is filtered off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC2=C(N(C(=N2)C2CCCCC2)CCCO)C=C1
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
